![molecular formula C10H18N2O B1375931 1-Cyclopropanecarbonyl-3,3-dimethylpiperazine CAS No. 1268008-16-7](/img/structure/B1375931.png)
1-Cyclopropanecarbonyl-3,3-dimethylpiperazine
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Cyclopropanecarbonyl-3,3-dimethylpiperazine contains a total of 32 bonds. These include 14 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 three-membered ring, 1 six-membered ring, and 1 tertiary amide (aliphatic) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 182.26 g/mol. It is a liquid at room temperature .Scientific Research Applications
Molecular Structure and Synthesis
- The synthesis and crystal structures of β-oligopeptides derived from 1-(aminomethyl)cyclopropanecarboxylic acid, closely related to 1-Cyclopropanecarbonyl-3,3-dimethylpiperazine, have been explored. These studies reveal the formation of eight-membered hydrogen-bonded rings, indicating a unique secondary-structural motif distinct from α-peptides and proteins, suggesting potential applications in the design of novel peptide structures (Abele, Seiler, & Seebach, 1999).
Pharmacology and Bioactivity
- Research has indicated the use of 1-acyl-4-benzyl-2,5-dimethylpiperazine derivatives as CCR1 antagonists, which play a role in treating inflammatory diseases. These compounds exhibit good receptor affinity and pharmacokinetic properties, hinting at potential therapeutic applications (Norman, 2006).
Material Science
- The suitability of 1,4-dimethylpiperazine as a catalyst in polyether foam production has been evaluated, showcasing its effectiveness as a delayed-action catalyst. This suggests its potential utility in manufacturing processes requiring controlled gelling and curing times (Samarappuli & Liyanage, 2018).
Chemical Synthesis and Optimization
- The development of versatile cis- and trans-dicarbon-substituted chiral cyclopropane units for synthesizing conformationally restricted analogues of biologically active compounds demonstrates the utility of cyclopropane structures in enhancing activity and studying bioactive conformations (Kazuta, Matsuda, & Shuto, 2002).
- Innovative routes for synthesizing cyclopropane derivatives have been explored, utilizing Pd-catalyzed sequential C-H activation and radical cyclization, highlighting the evolving methodologies in creating cyclopropane-based compounds with potential applications in various fields (Giri, Wasa, Breazzano, & Yu, 2006).
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
cyclopropyl-(3,3-dimethylpiperazin-1-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O/c1-10(2)7-12(6-5-11-10)9(13)8-3-4-8/h8,11H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFLLUTUMZCKQQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCN1)C(=O)C2CC2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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